Cas no 154677-96-0 (1-Butanone,1,4-bis(4-hydroxy-3-methoxyphenyl)-2,3-dimethyl-, (2R,3S)-rel-)

• Product name: 1-Butanone,1,4-bis(4-hydroxy-3-methoxyphenyl)-2,3-dimethyl-, (2R,3S)-rel-
• CAS No: 154677-96-0
• MF: C₂₀H₂₄O₅
• Molecular Weight: 344.40156
• CID: 156190
• PubChem ID: 169883

1-Butanone,1,4-bis(4-hydroxy-3-methoxyphenyl)-2,3-dimethyl-, (2R,3S)-rel- Properties

Names and Identifiers

• 1-Butanone,1,4-bis(4-hydroxy-3-methoxyphenyl)-2,3-dimethyl-, (2R,3S)-rel-
• 1,4-bis(4-hydroxy-3-methoxyphenyl)-2,3-dimethylbutan-1-one
• (2R,3S)-1,4-bis(4-hydroxy-3-methoxyphenyl)-2,3-dimethylbutan-1-one
• (R*,S*)-1,4-Bis(4-hydroxy-3-methoxyphenyl)-2,3-dimethyl-1-butanone
• 1-Butanone, 1,4-bis(4-hydroxy-3-methoxyphenyl)-2,3-dimethyl-, (R*,S*)-
• Cinnamophilin
• DTXSID80935043
• 154677-96-0
• CHEMBL3638037

• Inchi： InChI=1S/C20H24O5/c1-12(9-14-5-7-16(21)18(10-14)24-3)13(2)20(23)15-6-8-17(22)19(11-15)25-4/h5-8,10-13,21-22H,9H2,1-4H3/t12-,13+/m0/s1
• InChIKey： FPJCOLPRFZWPHM-QWHCGFSZSA-N
• SMILES： COC1=C(O)C=CC(C[C@@H]([C@H](C(C2C=CC(O)=C(OC)C=2)=O)C)C)=C1

Computed Properties

• 精确分子量: 344.162
• 同位素质量: 344.162
• Isotope Atom Count: 0
• 氢键供体数量: 2
• 氢键受体数量: 5
• 重原子数量: 25
• 可旋转化学键数量: 7
• 复杂度: 426
• 共价键单元数量: 1
• 确定原子立构中心数量: 2
• 不确定原子立构中心数量: 0
• 确定化学键立构中心数量: 0
• 不确定化学键立构中心数量: 0
• XLogP3: 4.1
• 拓扑分子极性表面积: 76Ų

Experimental Properties

• Density: 1.174
• Boiling Point: 541.1°Cat760mmHg
• 闪点: 190.4°C
• Refractive Index: 1.57